Cas no 378207-05-7 (4-Pyridinecarboxamide,N-(5-propyl-1,3,4-thiadiazol-2-yl)-)

• Product Name: 4-Pyridinecarboxamide,N-(5-propyl-1,3,4-thiadiazol-2-yl)-
• CAS No: 378207-05-7
• MF: C₁₁H₁₂N₄OS
• MW: 248.304180145264
• CID: 298233
• PubChem ID: 920424
• Update Time: 2025-04-19

4-Pyridinecarboxamide,N-(5-propyl-1,3,4-thiadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxamide,N-(5-propyl-1,3,4-thiadiazol-2-yl)-
• 4-Pyridinecarboxamide,N-(5-propyl-1,3,4-thiadiazol-2-yl)-(9CI)
• N-(5-propyl-1,3,4-thiadiazol-2-yl)pyridine-4-carboxamide
• SR-01000242207
• HMS2480K07
• AB00117695-01
• N-(5-propyl-1,3,4-thiadiazol-2-yl)isonicotinamide
• SMR000108136
• Z52425527
• MLS000112222
• 378207-05-7
• AKOS002260294
• Cambridge id 6734485
• AKOS005626881
• CHEMBL1470984
• SR-01000242207-1

• Inchi： 1S/C11H12N4OS/c1-2-3-9-14-15-11(17-9)13-10(16)8-4-6-12-7-5-8/h4-7H,2-3H2,1H3,(H,13,15,16)
• InChI Key： BFCHCAVXVRRZOU-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1CCC)NC(C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 248.07336
• Monoisotopic Mass: 248.07318219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 96Ų

Experimental Properties

• PSA: 67.77